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Compound of Interest

Compound Name: 4-Hydroxybenzyl Alcohol

Cat. No.: B041543

For Researchers, Scientists, and Drug Development Professionals

Application Notes

4-Hydroxybenzyl alcohol, a phenolic compound found in various plants, serves as a versatile
intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1] It is a key
precursor for various derivatives and has demonstrated antioxidant and anti-asthmatic
properties.[1][2] Given its broad applications, obtaining high-purity 4-Hydroxybenzyl alcohol is
crucial. Recrystallization is a fundamental and effective technique for the purification of this
solid compound, leveraging its differential solubility in a given solvent at varying temperatures.

The ideal solvent for recrystallization should dissolve the compound well at an elevated
temperature but poorly at lower temperatures, while the impurities should either be insoluble at
high temperatures or remain soluble at low temperatures. Based on available data, 4-
Hydroxybenzyl alcohol exhibits good solubility in polar organic solvents like methanol and
ethanol, and is slightly soluble in water.[3][4][5] This suggests that a mixed solvent system,
such as water with a miscible organic solvent, or a single polar organic solvent could be
effective for its recrystallization. The choice of solvent will impact the crystal morphology, yield,
and purity of the final product. This document provides a detailed protocol for the purification of
4-Hydroxybenzyl alcohol using recrystallization.

Physical and Solubility Data
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A summary of the physical and chemical properties of 4-Hydroxybenzyl alcohol is presented

below. This data is essential for selecting an appropriate recrystallization solvent and for

characterizing the purified product.

Property Value Reference
Molecular Formula C7HsO2 [6]
Molecular Weight 124.14 g/mol [3]
White to cream crystalline
Appearance [21[3][6]
powder
Melting Point 114-124.5 °C (L1316 7181I9]
Boiling Point 252-253 °C [2][3][8]
Solubility in Water 6.7 mg/mL at 20°C [1][10]
Solubility in Dioxane 100 mg/mL [1][10]
Solubility in 1IN NaOH 50 mg/mL [1][10]
o 24 mg/mL (193.33 mM) at
Solubility in DMSO [11]
25°C
Solubility in Methanol Soluble [1][10]
Solubility in Ethanol Soluble [3][5]

Experimental Protocol: Recrystallization of 4-
Hydroxybenzyl Alcohol

This protocol outlines the step-by-step procedure for the purification of 4-Hydroxybenzyl

alcohol by recrystallization from a water-ethanol mixed solvent system. This system is chosen

based on the principle of using a solvent in which the compound is soluble (ethanol) and a

miscible anti-solvent in which it is less soluble (water) to achieve optimal crystal formation upon

cooling.

Materials:
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e Crude 4-Hydroxybenzyl alcohol
» Ethanol (95% or absolute)
e Deionized water
» Activated charcoal (optional, for removing colored impurities)
e Erlenmeyer flasks
e Heating mantle or hot plate with magnetic stirrer
e Buchner funnel and flask
 Filter paper
e Spatula
e Glassrod
e Ice bath
Procedure:
 Dissolution:
o Place the crude 4-Hydroxybenzyl alcohol in an Erlenmeyer flask.

o Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating
and stirring. The goal is to create a saturated solution at the boiling point of the solvent.

o Decolorization (Optional):

o If the solution is colored, add a small amount of activated charcoal (approximately 1-2% of
the solute weight).

o Boil the solution for a few minutes to allow the charcoal to adsorb the colored impurities.

e Hot Filtration:
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o If charcoal was added, or if there are insoluble impurities, perform a hot gravity filtration
using a pre-warmed funnel and fluted filter paper into a clean Erlenmeyer flask. This step
should be done quickly to prevent premature crystallization.

o Crystallization:

o Slowly add hot deionized water to the hot ethanolic solution until a slight turbidity
(cloudiness) persists. Then, add a few drops of hot ethanol to redissolve the precipitate
and obtain a clear solution.

o Allow the flask to cool slowly to room temperature without disturbance. Slow cooling
promotes the formation of larger, purer crystals.

o Once the flask has reached room temperature, place it in an ice bath for at least 30
minutes to maximize crystal formation.

« |solation of Crystals:
o Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

o Wash the crystals with a small amount of ice-cold water-ethanol mixture to remove any
remaining soluble impurities.

e Drying:

o Dry the purified crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40-
50 °C) to remove any residual solvent.

e Characterization:

o Determine the melting point of the dried crystals. A sharp melting point close to the
literature value indicates high purity.

o Calculate the percent recovery.

Experimental Workflow
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Caption: Workflow for the purification of 4-Hydroxybenzyl alcohol by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Purification of 4-Hydroxybenzyl Alcohol by
Recrystallization: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b041543#purification-of-4-hydroxybenzyl-
alcohol-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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